Ethyl 3-amino-5-(1-methylpyrazol-4-yl)thiophene-2-carboxylate

• IUPAC Name: ethyl 3-amino-5-(1-methylpyrazol-4-yl)thiophene-2-carboxylate
• InChI: InChI=1S/C11H13N3O2S/c1-3-16-11(15)10-8(12)4-9(17-10)7-5-13-14(2)6-7/h4-6H,3,12H2,1-2H3
• InChI Key: KCRBFLLVGITCSF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)C2=CN(N=C2)C)N
• Molecular Formula: C11H13N3O2S
• Molecular Weight: 251.31 g/mol
• CAS No.: 2287282-36-2

Description

Thiophene-based analogs are a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They also have a prominent role in the advancement of organic semiconductors.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at 1 position. It is considered to be a structural alert with formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives show a variety of properties and applications. They are essential heterocyclic compounds. For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug.

Physical and Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Future Directions

Thiophene and its substituted derivatives have diverse applications in medicinal chemistry and material science, attracting great interest in industry as well as academia. Thus the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for the medicinal chemist to synthesize and investigate new structural prototypes with more effective pharmacological activity.